molecular formula C21H23ClFNO2 B12405696 Haloperidol-13C6

Haloperidol-13C6

Cat. No.: B12405696
M. Wt: 381.82 g/mol
InChI Key: LNEPOXFFQSENCJ-GVAOJQQESA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Haloperidol-13C6 is a labeled form of Haloperidol, a potent antipsychotic medication widely used in the treatment of schizophrenia and other psychotic disorders. The “13C6” label indicates that six carbon atoms in the Haloperidol molecule are replaced with the carbon-13 isotope, making it useful for various research applications, particularly in pharmacokinetics and metabolic studies .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Haloperidol-13C6 involves the incorporation of carbon-13 labeled precursors into the Haloperidol molecule. The general synthetic route includes the following steps:

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves:

Chemical Reactions Analysis

Types of Reactions

Haloperidol-13C6 undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products

The major products formed from these reactions include various metabolites such as reduced Haloperidol, p-fluorobenzoylpropionic acid, and other substituted derivatives .

Scientific Research Applications

Haloperidol-13C6 has a wide range of scientific research applications:

Mechanism of Action

Haloperidol-13C6 exerts its effects primarily through antagonism of dopamine D2 receptors in the brain. This antagonism reduces the overactivity of dopamine, which is thought to be a key factor in the symptoms of schizophrenia and other psychotic disorders. The compound also interacts with other receptors, including serotonin and adrenergic receptors, contributing to its therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

Haloperidol-13C6 is unique due to its isotopic labeling, which allows for precise tracking and analysis in research studies. This makes it particularly valuable in pharmacokinetic and metabolic studies, where understanding the detailed behavior of the drug in the body is crucial .

Properties

Molecular Formula

C21H23ClFNO2

Molecular Weight

381.82 g/mol

IUPAC Name

4-[4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-1-(4-fluoro(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl)butan-1-one

InChI

InChI=1S/C21H23ClFNO2/c22-18-7-5-17(6-8-18)21(26)11-14-24(15-12-21)13-1-2-20(25)16-3-9-19(23)10-4-16/h3-10,26H,1-2,11-15H2/i3+1,4+1,9+1,10+1,16+1,19+1

InChI Key

LNEPOXFFQSENCJ-GVAOJQQESA-N

Isomeric SMILES

C1CN(CCC1(C2=CC=C(C=C2)Cl)O)CCCC(=O)[13C]3=[13CH][13CH]=[13C]([13CH]=[13CH]3)F

Canonical SMILES

C1CN(CCC1(C2=CC=C(C=C2)Cl)O)CCCC(=O)C3=CC=C(C=C3)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.